Cas no 194150-52-2 (3-(2,2-Dimethyl-2H-1-benzopyran-6-yl)-2-propenoic acid; (E)-form, 3'-Alcohol)
194150-52-2 structure
Product Name:3-(2,2-Dimethyl-2H-1-benzopyran-6-yl)-2-propenoic acid; (E)-form, 3'-Alcohol
CAS No:194150-52-2
MF:C14H16O2
MW:216.275644302368
CID:2732734
Update Time:2025-04-21
3-(2,2-Dimethyl-2H-1-benzopyran-6-yl)-2-propenoic acid; (E)-form, 3'-Alcohol Chemical and Physical Properties
Names and Identifiers
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- 3-(2,2-Dimethyl-2H-1-benzopyran-6-yl)-2-propenoic acid; (E)-form, 3'-Alcohol
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- Inchi: 1S/C14H16O2/c1-14(2)8-7-12-10-11(4-3-9-15)5-6-13(12)16-14/h3-8,10,15H,9H2,1-2H3
- InChI Key: RLSWRLLRQWYLRF-UHFFFAOYSA-N
- SMILES: CC1(C=CC2C(=CC=C(C=2)C=CCO)O1)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- XLogP3: 1.82
3-(2,2-Dimethyl-2H-1-benzopyran-6-yl)-2-propenoic acid; (E)-form, 3'-Alcohol Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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